4-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-1-methyl-2-phenylpiperazine

• IUPAC Name: (4-methyl-3-phenylpiperazin-1-yl)-(5-propan-2-yl-1H-pyrazol-3-yl)methanone
• InChI: InChI=1S/C18H24N4O/c1-13(2)15-11-16(20-19-15)18(23)22-10-9-21(3)17(12-22)14-7-5-4-6-8-14/h4-8,11,13,17H,9-10,12H2,1-3H3,(H,19,20)
• InChI Key: TWFLJTBKLOHGMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)N2CCN(C(C2)C3=CC=CC=C3)C
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

4-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-1-methyl-2-phenylpiperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also commonly referred to as IPP or IPPP.

Mechanism of Action

The mechanism of action of IPP is not fully understood, but it is believed to act as a selective inhibitor of certain enzymes and receptors in the body. This inhibition leads to a decrease in the activity of these enzymes and receptors, resulting in the desired therapeutic effect.
Biochemical and physiological effects:
IPP has been shown to have a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-depressant properties. It has also been shown to have a positive effect on memory and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of IPP is its high potency, which makes it an attractive candidate for drug development. However, its high potency also presents a challenge in terms of dosing and toxicity. Additionally, the synthesis of IPP can be complex and time-consuming, which may limit its widespread use in lab experiments.

Future Directions

There are several future directions for the research and development of IPP. One potential area of focus is the development of new drugs based on IPP that target specific enzymes or receptors involved in various diseases. Another potential area of focus is the optimization of the synthesis of IPP to make it more efficient and cost-effective. Finally, further studies are needed to fully understand the mechanism of action of IPP and its potential applications in various fields.

Synthesis Methods

The synthesis of IPP involves the reaction of 1-methyl-2-phenylpiperazine with 3-isopropyl-1H-pyrazole-5-carboxylic acid chloride in the presence of a suitable base. The reaction yields IPP as a white crystalline solid.

Scientific Research Applications

IPP has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. One of the most promising applications of IPP is in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and depression.